Cas no 105685-75-4 (Propanenitrile,3-[dodecyl[3-methyl-4-[(5-nitro-2-benzothiazolyl)azo]phenyl]amino]-)

• Product Name: Propanenitrile,3-[dodecyl[3-methyl-4-[(5-nitro-2-benzothiazolyl)azo]phenyl]amino]-
• CAS No: 105685-75-4
• MF: C₂₉H₃₈N₆O₂S
• MW: 534.716024875641
• CID: 1162455
• Update Time: 2024-07-26

Propanenitrile,3-[dodecyl[3-methyl-4-[(5-nitro-2-benzothiazolyl)azo]phenyl]amino]- Chemical and Physical Properties

Names and Identifiers

• Propanenitrile,3-[dodecyl[3-methyl-4-[(5-nitro-2-benzothiazolyl)azo]phenyl]amino]-
• Propanenitrile, 3-[dodecyl[3-methyl-4-[2-(5-nitro-2-benzothiazolyl)diazenyl]phenyl]amino]-

• Inchi： 1S/C29H38N6O2S/c1-3-4-5-6-7-8-9-10-11-12-19-34(20-13-18-30)24-14-16-26(23(2)21-24)32-33-29-31-27-22-25(35(36)37)15-17-28(27)38-29/h14-17,21-22H,3-13,19-20H2,1-2H3
• InChI Key： BLRALLDEUNPRJH-UHFFFAOYSA-N
• SMILES： C(#N)CCN(CCCCCCCCCCCC)C1=CC=C(N=NC2=NC3=CC([N+]([O-])=O)=CC=C3S2)C(C)=C1

Computed Properties

• Exact Mass: 534.27804

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 705.8±70.0 °C(Predicted)
• PSA: 107.78
• pka: 1.85±0.50(Predicted)